Cas no 1361608-76-5 (4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)

4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine is a halogenated pyridine derivative with potential applications in agrochemical and pharmaceutical research. Its structure features a methoxy group at the 4-position, a 3,4,5-trichlorophenyl substituent at the 2-position, and a trifluoromethyl group at the 5-position, contributing to its unique electronic and steric properties. The trichlorophenyl and trifluoromethyl moieties enhance lipophilicity and metabolic stability, making it a candidate for bioactive compound development. This compound may serve as an intermediate in synthesizing herbicides or fungicides due to its halogen-rich framework, which can improve binding affinity to biological targets. Its well-defined structure allows for precise modifications in medicinal chemistry applications.

4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine structure

1361608-76-5 structure

Product Name:4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

CAS No:1361608-76-5

MF:C₁₃H₇Cl₃F₃NO

MW:356.554991006851

CID:4967543

Update Time:2025-06-09

4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
- Inchi： 1S/C13H7Cl3F3NO/c1-21-11-4-10(20-5-7(11)13(17,18)19)6-2-8(14)12(16)9(15)3-6/h2-5H,1H3
- InChI Key： KRZORZMPWNVORL-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C=1)C1C=C(C(C(F)(F)F)=CN=1)OC)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 346
XLogP3: 5.3
Topological Polar Surface Area: 22.1

4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013030257-250mg	4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine	1361608-76-5	97%	250mg	484.80 USD	2021-06-22
Alichem	A013030257-500mg	4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine	1361608-76-5	97%	500mg	815.00 USD	2021-06-22
Alichem	A013030257-1g	4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine	1361608-76-5	97%	1g	1,504.90 USD	2021-06-22

4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Related Literature

1. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
2. An ATP-selective, lanthanide complex luminescent probe†

Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Additional information on 4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS: 1361608-76-5)

In recent years, the compound 4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS: 1361608-76-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique trifluoromethyl and trichlorophenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research.

The synthesis of 4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine has been optimized to improve yield and purity, as reported in several peer-reviewed journals. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of the production process. These improvements are critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that this compound exhibits potent activity against a range of biological targets. Specifically, it has been identified as a modulator of certain enzyme pathways involved in inflammatory and oncogenic processes. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting key enzymes, suggesting its potential as a lead compound for the development of new anti-inflammatory and anticancer agents.

One of the most notable findings is the compound's ability to selectively target and inhibit specific protein kinases. This selectivity is attributed to its unique chemical structure, which allows it to bind with high affinity to the active sites of these enzymes. Such specificity is highly desirable in drug development, as it minimizes off-target effects and reduces the likelihood of adverse reactions.

In addition to its kinase inhibitory activity, 4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine has also shown promise in modulating immune responses. Recent studies have explored its effects on cytokine production and immune cell activation, indicating its potential utility in treating autoimmune diseases and chronic inflammatory conditions. These findings are supported by robust experimental data, including ELISA assays and flow cytometry analyses.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these hurdles and enhance the compound's therapeutic index.

In conclusion, 4-Methoxy-2-(3,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS: 1361608-76-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation. Continued research efforts are expected to shed more light on its therapeutic potential and pave the way for its eventual clinical application.